Cas no 1226211-84-2 (3',4,5'-Trifluorobiphenyl-3-amine)

• Product Name: 3',4,5'-Trifluorobiphenyl-3-amine
• CAS No: 1226211-84-2
• MF: C₁₂H₈F₃N
• MW: 223.193833351135
• CID: 4563689
• Update Time: 2025-07-24

3',4,5'-Trifluorobiphenyl-3-amine Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-aMine, 3',4,5'-trifluoro-
• 3',4,5'-trifluorobiphenyl-3-aMine
• 3',4,5'-Trifluorobiphenyl-3-amine

• Inchi： 1S/C12H8F3N/c13-9-3-8(4-10(14)6-9)7-1-2-11(15)12(16)5-7/h1-6H,16H2
• InChI Key： WRNZITFJDGOZLL-UHFFFAOYSA-N
• SMILES： C1(C2=CC(F)=CC(F)=C2)=CC=C(F)C(N)=C1

3',4,5'-Trifluorobiphenyl-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3',4,5'-Trifluorobiphenyl-3-amine

3',4,5'-Trifluorobiphenyl-3-Amine: A Comprehensive Overview

The compound with CAS No. 1226211-84-2, commonly referred to as 3',4,5'-Trifluorobiphenyl-3-Amine, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a derivative of biphenyl, a class of molecules known for their aromaticity and stability, with three fluorine atoms substituted at the 3', 4', and 5' positions on one benzene ring and an amino group (-NH₂) at the 3-position on the other benzene ring.

Biphenyl derivatives have been extensively studied for their role in various chemical reactions and their ability to serve as building blocks in the synthesis of more complex molecules. The introduction of fluorine atoms into the structure of biphenyl derivatives significantly alters their electronic properties, making them highly versatile for applications in drug design, optoelectronics, and advanced materials. The trifluorobiphenyl moiety in this compound is particularly interesting due to its high electron-withdrawing capacity, which can influence the reactivity and stability of the molecule.

Recent studies have highlighted the potential of 3',4,5'-Trifluorobiphenyl-3-Amine in the development of novel pharmaceutical agents. The amino group attached to the biphenyl structure allows for further functionalization, enabling the creation of bioactive compounds with tailored pharmacokinetic properties. Researchers have explored its use as a precursor in the synthesis of kinase inhibitors and other enzyme-targeting molecules, leveraging its ability to form hydrogen bonds and interact with biological systems.

In addition to its pharmaceutical applications, this compound has shown promise in the field of materials science. Its aromaticity and electron-withdrawing groups make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent advancements in organic electronics have demonstrated that molecules with similar structures can exhibit efficient charge transport properties, which are critical for high-performance electronic devices.

The synthesis of 3',4,5'-Trifluorobiphenyl-3-Amine involves a multi-step process that typically begins with the bromination of biphenyl derivatives followed by nucleophilic substitution reactions to introduce fluorine atoms and an amino group. Recent research has focused on optimizing these synthesis pathways to improve yield and reduce costs, making this compound more accessible for large-scale applications.

One of the most intriguing aspects of this compound is its ability to participate in various types of chemical bonding due to its unique electronic configuration. The fluorine atoms at the 3', 4', and 5' positions create a highly electron-deficient environment on one benzene ring, while the amino group introduces electron-donating characteristics on the other ring. This dual functionality allows for a wide range of interactions, including π-π stacking, hydrogen bonding, and halogen bonding.

Moreover, 3',4,5'-Trifluorobiphenyl-3-Amine has been investigated for its role in supramolecular chemistry. Its ability to form self-assembled structures through non-covalent interactions has led to its use in designing molecular recognition systems and stimuli-responsive materials. These systems can respond to external stimuli such as temperature or pH changes, opening new avenues for applications in sensing technologies.

The structural versatility of this compound also makes it an ideal candidate for exploring new synthetic methodologies. Chemists have employed various strategies, including transition metal-catalyzed coupling reactions and organocatalysis, to synthesize derivatives with enhanced functionality. These methods not only expand the scope of possible applications but also contribute to the broader understanding of organic reaction mechanisms.

In conclusion, 3',4,5'-Trifluorobiphenyl-3-Amine represents a fascinating example of how subtle modifications to a molecular structure can lead to significant advancements in multiple scientific domains. With ongoing research into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations across chemistry and materials science.